Cas no 1706007-35-3 (2-ethoxy-1-(3-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-1-yl)ethan-1-one)

• Product Name: 2-ethoxy-1-(3-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-1-yl)ethan-1-one
• CAS No: 1706007-35-3
• MF: C₁₉H₂₅N₃O₃
• MW: 343.4201
• CID: 5346616
• Update Time: 2025-10-28

2-ethoxy-1-(3-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-1-[3-[[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl]piperidin-1-yl]ethanone
• 2-ethoxy-1-(3-((3-(o-tolyl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)ethanone
• 2-ethoxy-1-(3-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-1-yl)ethan-1-one

• Inchi： 1S/C19H25N3O3/c1-3-24-13-18(23)22-10-6-8-15(12-22)11-17-20-19(21-25-17)16-9-5-4-7-14(16)2/h4-5,7,9,15H,3,6,8,10-13H2,1-2H3
• InChI Key： YNKXZMAIDNCOSK-UHFFFAOYSA-N
• SMILES： O1C(C([H])([H])C2([H])C([H])([H])N(C(C([H])([H])OC([H])([H])C([H])([H])[H])=O)C([H])([H])C([H])([H])C2([H])[H])=NC(C2=C([H])C([H])=C([H])C([H])=C2C([H])([H])[H])=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 434
• XLogP3: 3
• Topological Polar Surface Area: 68.5

Additional information on 2-ethoxy-1-(3-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-1-yl)ethan-1-one

2-Ethoxy-1-(3-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-1-yl)ethan-1-one

The compound with CAS No. 1706007-35-3, known as 2-Ethoxy-1-(3-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-1-yl)ethan-1-one, is a complex organic molecule with a diverse range of potential applications in the fields of pharmacology and organic synthesis. This compound is characterized by its unique structural features, including the presence of an oxadiazole ring, a piperidine moiety, and an ethanone group. These structural elements contribute to its versatile chemical properties and reactivity.

Recent studies have highlighted the importance of oxadiazole-containing compounds in drug design due to their ability to modulate various biological targets. The 1,2,4-Oxadiazole ring in this compound is particularly notable for its potential to act as a bioisostere or to participate in hydrogen bonding interactions with biomolecules. This makes it a valuable component in the development of novel therapeutic agents. For instance, research has shown that oxadiazole-containing compounds can exhibit anti-inflammatory, antitumor, and antimicrobial activities.

The piperidine moiety in this compound adds further complexity to its structure. Piperidine is a six-membered ring containing one nitrogen atom and is known for its ability to form hydrogen bonds and participate in π-interactions. These properties make piperidine derivatives valuable in medicinal chemistry for their potential to enhance drug absorption and bioavailability. Recent advancements in synthetic methodologies have enabled the efficient construction of piperidine-containing compounds with high stereochemical control.

The ethanone group present in this molecule serves as a ketone functional group, which can participate in various chemical reactions such as nucleophilic additions and enolate formations. This functionality is often exploited in organic synthesis to construct more complex molecules or to modify existing ones. Recent studies have also explored the use of ethanone-containing compounds as precursors for the synthesis of bioactive molecules.

From a synthetic standpoint, the construction of this compound involves a series of well-established organic reactions. The formation of the oxadiazole ring typically involves condensation reactions between carbonyl compounds and hydrazines or hydroxylamines under appropriate conditions. The piperidine ring can be synthesized through various methods such as the Gabriel synthesis or through intramolecular cyclization reactions. The final assembly of these fragments into the complete molecule requires careful planning and optimization to ensure high yields and purity.

Recent research has also focused on the optimization of synthetic routes for similar compounds to improve their scalability and sustainability. For example, catalytic asymmetric synthesis methods have been developed to construct chiral centers within these molecules with high enantioselectivity. Such advancements are crucial for meeting the growing demand for enantiopure compounds in pharmaceutical applications.

In terms of biological activity, this compound has shown promise in preliminary assays targeting various disease states. For instance, studies have demonstrated that oxadiazole-containing piperidine derivatives can inhibit key enzymes involved in inflammatory pathways or modulate receptor activity associated with neurodegenerative diseases. These findings underscore the potential of this compound as a lead candidate for drug development.

Furthermore, computational modeling techniques have been employed to predict the binding modes and pharmacokinetic profiles of this compound. Molecular docking studies have revealed that the oxadiazole ring plays a critical role in stabilizing interactions with target proteins through π-stacking and hydrogen bonding interactions. Additionally, quantitative structure-property relationship (QSPR) models have been used to predict parameters such as solubility and permeability, which are essential for determining drug-like properties.

In conclusion, 2-Ethoxy-1-(3-{[3-(2-methylphenyl)-1,2,4-Oxadiazol-5-YLMethyl}Piperidin-1-YL)Ethanone (CAS No. 1706007-35-3) represents a fascinating example of how modern organic chemistry can be harnessed to design complex molecules with potential therapeutic applications. Its unique structural features and reactivity make it an attractive target for further research and development.